Cas no 1350511-75-9 ({4-(trifluoromethyl)phenylmethyl}boronic acid)

• Product Name: {4-(trifluoromethyl)phenylmethyl}boronic acid
• CAS No: 1350511-75-9
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• CID: 6017786
• PubChem ID: 63704863
• Update Time: 2024-01-15

{4-(trifluoromethyl)phenylmethyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[[4-(trifluoromethyl)phenyl]methyl]-
• {4-(trifluoromethyl)phenylmethyl}boronic acid
• AKOS013015348
• EN300-1253024
• 1350511-75-9
• [4-(trifluoromethyl)phenyl]methylboronic acid
• INVVIEZKXOTMIE-UHFFFAOYSA-N
• {[4-(trifluoromethyl)phenyl]methyl}boronic acid
• (4-(Trifluoromethyl)benzyl)boronic acid

• Inchi： 1S/C8H8BF3O2/c10-8(11,12)7-3-1-6(2-4-7)5-9(13)14/h1-4,13-14H,5H2
• InChI Key： INVVIEZKXOTMIE-UHFFFAOYSA-N
• SMILES： B(CC1=CC=C(C(F)(F)F)C=C1)(O)O

Computed Properties

• Exact Mass: 204.0569441g/mol
• Monoisotopic Mass: 204.0569441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 295.9±50.0 °C(Predicted)
• pka: 9.59±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes